Cas no 946269-13-2 (N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 946269-13-2
• MF: C₁₅H₁₃F₂N₃O₂S
• MW: 337.344428777695
• CID: 5830282
• PubChem ID: 78457729
• Update Time: 2025-06-20

N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-difluorophenyl)-2-[(3,5,6,7-tetrahydro-2-oxo-2H-cyclopentapyrimidin-4-yl)thio]-
• N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)acetamide
• 946269-13-2
• N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C15H13F2N3O2S/c16-10-5-4-8(6-11(10)17)18-13(21)7-23-14-9-2-1-3-12(9)19-15(22)20-14/h4-6H,1-3,7H2,(H,18,21)(H,19,20,22)
• InChI Key： DYZXHGZAJANUFD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CSC1NC(=O)N=C2CCCC2=1

Computed Properties

• Exact Mass: 337.06965416g/mol
• Monoisotopic Mass: 337.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 11.08±0.40(Predicted)

Additional information on N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide (CAS No. 946269-13-2)

N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

This compound, identified by its CAS number 946269-13-2, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of both fluorine atoms and a cyclopentadpyrimidine core suggests potential interactions with biological targets that could lead to novel drug mechanisms.

The cyclopentadpyrimidine scaffold is particularly noteworthy due to its structural similarity to certain nucleobases found in DNA and RNA. This similarity has been exploited in the development of antiviral and anticancer agents, where such molecules can interfere with nucleic acid synthesis or stabilize reactive intermediates. In recent years, there has been growing interest in incorporating fluorinated aromatic rings into drug candidates, as fluorine atoms can enhance metabolic stability and binding affinity.

In the context of current research, N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Preliminary studies have demonstrated that this compound can modulate the activity of tyrosine kinases, which are often overexpressed in tumor cells. The mechanism of action likely involves the sulfanyl group interacting with the active site of these enzymes, thereby inhibiting their catalytic activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopentadpyrimidine core is particularly challenging due to its strained ring system. However, advances in synthetic methodologies have made it possible to construct such heterocycles with increasing efficiency. The use of fluorinated phenyl groups adds another layer of complexity but also enhances the compound's pharmacological properties.

Recent publications have highlighted the importance of fluorine substitution in drug design. For instance, studies have shown that fluorine atoms can increase the lipophilicity of molecules, improving their ability to cross cell membranes. Additionally, fluorine can influence electronic properties, affecting binding interactions with biological targets. In the case of N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide, these effects may contribute to its observed potency and selectivity.

The pharmacokinetic profile of this compound is also a critical consideration in its development as a drug candidate. Fluorinated aromatic compounds are known for their improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. Further studies are needed to evaluate how these properties manifest in vivo and whether they translate into therapeutic efficacy.

In conclusion, N-(3,4-difluorophenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing new treatments against cancer and other diseases. As research continues to uncover new applications for fluorinated heterocycles like this one, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential.